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Compound of Interest

Compound Name: Bamaluzole

Cat. No.: B1274273 Get Quote

Researchers, scientists, and drug development professionals often require a comprehensive

understanding of a compound's in-vitro characteristics. This technical guide consolidates the

available, though limited, information on Bamaluzole, a compound identified as a GABA

receptor agonist. It is important to note that Bamaluzole was patented as an anticonvulsant by

Merck but was never brought to market, and as a result, publicly accessible in-vitro studies are

exceptionally scarce.

Compound Identification
Bamaluzole is chemically identified as 4-[(2-chlorophenyl)methoxy]-1-methyl-1H-imidazo[4,5-

c]pyridine. Key identifiers are provided in the table below.

Identifier Value

CAS Number 87034-87-5

Molecular Formula C₁₄H₁₂ClN₃O

Molecular Weight 273.72 g/mol

Mechanism of Action
Bamaluzole is classified as a GABA receptor agonist.[1][2][3][4] Gamma-aminobutyric acid

(GABA) is the primary inhibitory neurotransmitter in the central nervous system. Agonists of the

GABA receptor typically enhance GABAergic neurotransmission, leading to a reduction in
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neuronal excitability. This mechanism is the basis for the therapeutic effects of many sedative,

anxiolytic, and anticonvulsant drugs.

Due to the lack of specific in-vitro studies on Bamaluzole, a detailed description of its

interaction with GABA receptor subtypes, its binding affinity, and its functional effects on ion

channel gating remains unavailable in the public domain.

Quantitative In-Vitro Data
An extensive search of scientific literature and public databases did not yield any specific

quantitative in-vitro data for Bamaluzole. Information regarding its binding affinity (Kᵢ or Kₐ),

potency (EC₅₀ or IC₅₀) in functional assays, or its effects on electrophysiological parameters is

not publicly available.

Experimental Protocols
The absence of published in-vitro studies on Bamaluzole means that there are no specific

experimental protocols to report. However, for researchers intending to investigate the in-vitro

pharmacology of Bamaluzole, standard assays for GABA receptor agonists can be employed.

These would typically include:

Radioligand Binding Assays: To determine the affinity and selectivity of Bamaluzole for

various GABA receptor subtypes.

Electrophysiology Assays (e.g., two-electrode voltage clamp or patch-clamp): To measure

the functional effects of Bamaluzole on GABA-induced currents in cells expressing specific

GABA receptor subtypes.

In-Vitro Neurotransmitter Release Assays: To examine the effect of Bamaluzole on the

release of GABA or other neurotransmitters from brain tissue preparations.

Signaling Pathways
As a GABA receptor agonist, Bamaluzole is expected to modulate signaling pathways

downstream of GABA receptor activation. The specific pathways would depend on the GABA

receptor subtype(s) it interacts with.
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GABAₐ Receptors: These are ligand-gated ion channels. Agonist binding directly opens a

chloride channel, leading to hyperpolarization of the neuron and inhibition of

neurotransmission.

GABAₑ Receptors: These are G-protein coupled receptors. Their activation can lead to the

inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of

calcium and potassium channels through G-protein signaling.

Without experimental data, a specific signaling pathway diagram for Bamaluzole cannot be

constructed. However, a generalized workflow for characterizing a novel GABA receptor

agonist is presented below.
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Caption: Generalized workflow for in-vitro characterization of a GABA receptor agonist.
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Conclusion
Bamaluzole is a known GABA receptor agonist with a history as a patented anticonvulsant that

was never commercialized. This has resulted in a significant lack of publicly available in-vitro

pharmacological data. For the scientific community to gain a deeper understanding of

Bamaluzole's mechanism of action and potential therapeutic applications, further in-vitro

research is required. The experimental approaches outlined in this guide provide a framework

for such future investigations. Researchers and drug development professionals are

encouraged to utilize these standard methodologies to elucidate the binding, functional, and

signaling properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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